Cas no 728-47-2 (DiMethyl 4-(TrifluoroMethyl)phthalate)

DiMethyl 4-(TrifluoroMethyl)phthalate is a fluorinated phthalate ester with a molecular formula of C₁₁H₉F₃O₄. This compound features a trifluoromethyl group at the 4-position of the phthalate ring, enhancing its electron-withdrawing properties and chemical stability. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group improves lipophilicity and metabolic resistance, making it valuable for applications requiring controlled reactivity. Its ester groups provide versatility for further derivatization. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended due to its reactivity under certain conditions.

DiMethyl 4-(TrifluoroMethyl)phthalate structure

728-47-2 structure

Product Name:DiMethyl 4-(TrifluoroMethyl)phthalate

CAS No:728-47-2

MF:C₁₁H₉F₃O₄

MW:262.181974172592

MDL:MFCD22494952

CID:839412

PubChem ID:11747401

Update Time:2025-06-27

DiMethyl 4-(TrifluoroMethyl)phthalate Chemical and Physical Properties

Names and Identifiers

- DiMethyl 4-(TrifluoroMethyl)phthalate
- GWLSBQYCLOXJTQ-UHFFFAOYSA-N
- 728-47-2
- AKOS015999870
- DTXSID20471819
- Dimethyl4-(trifluoromethyl)phthalate
- S10453
- SCHEMBL22263091
- Dimethyl 4-(trifluoromethyl)benzene-1,2-dicarboxylate
- A866194
- DB-333987
- MDL： MFCD22494952
- Inchi： 1S/C11H9F3O4/c1-17-9(15)7-4-3-6(11(12,13)14)5-8(7)10(16)18-2/h3-5H,1-2H3
- InChI Key： GWLSBQYCLOXJTQ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)OC)=C(C(=O)OC)C=1)(F)F

Computed Properties

Exact Mass: 262.04529325g/mol
Monoisotopic Mass: 262.04529325g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.319
Boiling Point: 270 ºC
Flash Point: 114 ºC

DiMethyl 4-(TrifluoroMethyl)phthalate Pricemore >>

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